Cas no 2228632-22-0 (2-(dimethylamino)phenylmethyl sulfamate)

• Product Name: 2-(dimethylamino)phenylmethyl sulfamate
• CAS No: 2228632-22-0
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 6386223
• PubChem ID: 165845253
• Update Time: 2025-06-08

2-(dimethylamino)phenylmethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)phenylmethyl sulfamate
• EN300-2004142
• [2-(dimethylamino)phenyl]methyl sulfamate
• 2228632-22-0

• Inchi： 1S/C9H14N2O3S/c1-11(2)9-6-4-3-5-8(9)7-14-15(10,12)13/h3-6H,7H2,1-2H3,(H2,10,12,13)
• InChI Key： FWVKBXHOYHBPIH-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 230.07251349g/mol
• Monoisotopic Mass: 230.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81Ų

Additional information on 2-(dimethylamino)phenylmethyl sulfamate

Introduction to 2-(dimethylamino)phenylmethyl sulfamate (CAS No. 2228632-22-0)

2-(dimethylamino)phenylmethyl sulfamate, identified by its Chemical Abstracts Service (CAS) number 2228632-22-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its sulfamate functional group and dimethylamino substituent, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. Its molecular structure, featuring a phenyl ring linked to a methyl sulfamate moiety, provides a versatile scaffold for further functionalization, enabling its application in diverse chemical transformations.

The significance of 2-(dimethylamino)phenylmethyl sulfamate lies in its potential role as a building block in medicinal chemistry. The presence of the dimethylamino group enhances the compound's basicity, which can be exploited in nucleophilic substitution reactions or as a ligand in coordination chemistry. Meanwhile, the sulfamate group introduces polarity and reactivity that can be leveraged for further derivatization, making it a promising candidate for drug discovery initiatives.

In recent years, there has been growing interest in exploring the pharmacological properties of sulfamate-containing compounds. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural motif of 2-(dimethylamino)phenylmethyl sulfamate aligns well with this trend, as it offers a balance between lipophilicity and polarizability—key factors that influence bioavailability and target interaction.

One of the most compelling aspects of 2-(dimethylamino)phenylmethyl sulfamate is its utility in the synthesis of more complex molecules. Researchers have utilized this compound as a precursor in the preparation of kinase inhibitors, where the phenyl ring and sulfamate group can interact with specific binding pockets on protein targets. Additionally, its dimethylamino moiety can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, further enhancing its role in drug design.

The chemical reactivity of 2-(dimethylamino)phenylmethyl sulfamate also makes it an attractive candidate for exploring new synthetic methodologies. For instance, its sulfamate group can undergo various transformations, such as hydrolysis to form carboxylic acids or condensation reactions to form amides. These reactions open up possibilities for creating structurally diverse derivatives with tailored biological activities.

Recent advancements in computational chemistry have further highlighted the potential of 2-(dimethylamino)phenylmethyl sulfamate. Molecular modeling studies have demonstrated that this compound can effectively interact with biological targets by optimizing its conformational flexibility. Such insights are crucial for rational drug design and have guided the development of novel analogs with improved pharmacokinetic profiles.

The synthesis of 2-(dimethylamino)phenylmethyl sulfamate itself presents an interesting challenge due to the need for precise functional group control. Modern synthetic approaches often involve multi-step sequences that require careful optimization to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations have been employed to construct the desired molecular framework efficiently.

In conclusion, 2-(dimethylamino)phenylmethyl sulfamate (CAS No. 2228632-22-0) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features and chemical properties make it a valuable tool for medicinal chemists seeking to design innovative therapeutic agents. As ongoing research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an increasingly significant role in advancing biomedical science.